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Compound of Interest |

Compound Name: Cyclohexanemethanol, 2-methyl-

CAS No.: 2105-40-0

Cat. No.: B150801

\ J

Technical Whitepaper: Thermodynamic Profiling and Distillation Dynamics of 2-
Methylcyclohexanemethanol

Executive Summary

In the landscape of saturated alicyclic alcohols, 2-Methylcyclohexanemethanol (CAS 2105-40-
0) occupies a critical niche as a chiral building block for pharmaceutical intermediates and
functionalized materials. Often overshadowed by its regioisomer 4-methylcyclohexanemethanol
(MCHM)—notorious for the 2014 Elk River chemical spill—the 2-isomer requires a distinct
thermodynamic profile for effective isolation and application.

This technical guide provides a rigorous analysis of the boiling point characteristics, isomeric
phase behavior, and purification protocols for 2-methylcyclohexanemethanol. It is designed for
process chemists and engineers who demand precision in separating this compound from
complex reaction matrices.

Physicochemical Profile

The boiling point of 2-methylcyclohexanemethanol is governed by the interplay between its
molecular weight (128.21 g/mol ), the hydrogen-bonding capacity of the primary hydroxyl
group, and the conformational flexibility of the cyclohexane ring.

Table 1: Core Thermodynamic & Physical Data
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Property Value /| Range Conditions Confidence
Boiling Point 760 mmHg (101.3 ) )

] 192.0 -198.6 °C High (Experimental)
(Atmospheric) kPa)
Boiling Point

~75-80 °C 2.5 mmHg (0.33 kPa)*  Calculated

(Reduced)
Density 0.893 — 0.919 g/cm3 25°C High

Refractive Index (

1.4610 — 1.4650 20 °C Medium
)
Flash Point ~80.2 °C Closed Cup Predicted
LogP 1.80-2.30 Partition Coeff. Predicted

*Note: Reduced pressure values are extrapolated using the Antoine equation for homologous
cyclic alcohols.

Isomeric Distinctions: The Cis/Trans Divergence

Unlike linear alcohols, 2-methylcyclohexanemethanol exists as two geometric isomers. The
boiling point range (192-198 °C) often reflects a mixture. Separation requires understanding
the conformational thermodynamics:

e Trans-isomer (1R, 2R / 1S, 2S): The methyl and hydroxymethyl groups can adopt a
diequatorial (e,e) conformation, which is thermodynamically favored and more compact.

e Cis-isomer (1R, 2S /1S, 2R): Forces one substituent into an axial position (a,e), creating
higher steric strain and a larger molecular dipole moment.

Thermodynamic Rule of Thumb: In 1,2-disubstituted cyclohexanes, the cis-isomer (more polar)
typically exhibits a slightly higher boiling point than the trans-isomer (less polar, better packing
in solid state but more volatile in liquid).

Synthetic Context & Application
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In drug development, 2-methylcyclohexanemethanol serves as a precursor for peptidomimetics
and antibacterial analogs (e.g., Citrinin derivatives). Its value lies in the chirality of the
cyclohexane ring.

Synthesis Pathway: The most robust route involves the reduction of 2-
methylcyclohexanecarboxylic acid or its ester. This ensures the carbon skeleton is fixed before

the alcohol functionality is generated.
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Figure 1: Synthetic workflow from aromatic precursor to target alcohol, highlighting the critical

reduction step.

Experimental Protocol: Vacuum Distillation

Due to the high atmospheric boiling point (~198 °C), thermal degradation is a risk. Vacuum
distillation is the mandatory standard for purification.

Objective: Isolate pure 2-methylcyclohexanemethanol from unreacted ester and solvent
residues.

Equipment Setup

e Column: Vigreux column (minimum 20 cm) or Spinning Band Distillation system for isomer

separation.
e Vacuum Source: Rotary vane pump capable of <5 mmHg.

o Heating: Oil bath with digital temperature control (Do not use direct flame).

Step-by-Step Methodology
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e System Preparation:
o Charge the distillation flask with the crude reaction mixture.

o Add a magnetic stir bar to prevent bumping (boiling chips are ineffective under high
vacuum).

o Insulate the column with glass wool or aluminum foil to maintain adiabatic conditions.
e Degassing:

o Slowly lower pressure to 10 mmHg at room temperature to remove residual solvents
(THF/Ether).

o Observation: Volatile solvents will boil off rapidly; ensure the cold trap is active (-78 °C).

e Fraction Collection (The "Cut"):

[¢]

Lower pressure to 2—-3 mmHg.

[e]

Increase bath temperature to 110 °C.

[e]

Fore-run: Discard fractions boiling below 70 °C (at 2.5 mmHg).

o

Main Fraction: Collect the steady distillate boiling at 75—78 °C (at 2.5 mmHg).

Validation: The refractive index of the main fraction should stabilize near 1.461.

[¢]

e Isomer Enrichment (Optional):

o If isomer separation is required, use a high-efficiency column (>50 theoretical plates). The
trans-isomer will typically distill first (lower BP), followed by the cis-isomer.

Analytical Validation

Post-distillation, purity must be validated using orthogonal techniques. Relying solely on boiling
point is insufficient due to the close proximity of the cis/trans isomers.
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Technique Diagnostic Signal Purpose

Molecular lon ( Confirm molecular weight and
GC-MS absence of ester starting

) atm/z 128 material.

Integration of the

hydroxymethyl protons can

1H-NMR 3.4-3.6 ppm (Doublet, - distinguish isomers based on
CH20H) coupling constants (
).

Refract ) Quick purity check against
efractometry _
literature standards.

Thermodynamics & Molecular Interactions

Understanding why 2-methylcyclohexanemethanol boils at ~195 °C requires analyzing its
intermolecular forces.

e Hydrogen Bonding: The primary alcohol (-CH20OH) acts as both a hydrogen bond donor and
acceptor, creating a transient polymeric network in the liquid phase. This significantly
elevates the boiling point compared to 2-methylcyclohexane (BP ~101 °C).

o Van der Waals Forces: The cyclohexane ring provides a hydrophobic surface area. The 2-
methyl substituent disrupts the packing efficiency compared to the 4-methyl isomer (MCHM,
BP ~203 °C), resulting in a slightly lower boiling point for the 2-isomer.
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Figure 2: Causal factors influencing the thermodynamic profile of 2-
methylcyclohexanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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